Vardenafil-d4

• Molecular Formula: C23H32N6O4S
• Molecular Weight: 492.6 g/mol
• InChI: InChI=1S/C23H32N6O4S/c1-5-8-20-24-16(4)21-23(30)25-22(26-29(20)21)18-15-17(9-10-19(18)33-7-3)34(31,32)28-13-11-27(6-2)12-14-28/h9-10,15H,5-8,11-14H2,1-4H3,(H,25,26,30)/i11D2,13D2
• InChIKey: SECKRCOLJRRGGV-IWFQOFTGSA-N

Vardenafil-d4: Deuterated Internal Standard for Bioanalysis

Vardenafil-d4 is a deuterium-labeled analog of vardenafil, a potent and selective phosphodiesterase-5 (PDE5) inhibitor clinically indicated for erectile dysfunction . As a stable isotope-labeled internal standard (SIL-IS), its core utility lies in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, where its near-identical physicochemical properties to the unlabeled analyte enable it to correct for matrix effects and extraction variability, thereby ensuring analytical accuracy . It is supplied with characterization data compliant with regulatory guidelines for method validation and ANDA submissions [1].

Product Type Stable isotope-labeled internal standard (SIL-IS)

Analytical Role LC-MS/MS matrix effect correction and extraction normalization

Documentation Support Characterization data compliant with ANDA/DMF regulatory review

• [1] SynZeal. Vardenafil D4 Product Page. CAS No.: 2012598-83-1. View Source

Vardenafil-d4: Why Isotope Labeling Is Essential

The substitution of Vardenafil-d4 with its unlabeled parent compound, Vardenafil, or a structural analog as an internal standard in LC-MS/MS assays is analytically invalid. Unlabeled Vardenafil cannot be distinguished from the analyte by mass spectrometry, rendering quantification impossible . Using a structural analog introduces differential matrix effects and extraction recovery profiles. For instance, an LC-MS/MS assay for PDE5 inhibitors using sulfaquinoxaline as a non-deuterated internal standard for Vardenafil may require extensive validation to prove it co-elutes and experiences identical ion suppression, whereas a stable isotope-labeled standard like Vardenafil-d4 is expected to behave identically to the analyte, inherently compensating for these variabilities [1].

Vardenafil-d4 (SIL-IS) Co-elutes with analyte; mirrors matrix effects and recovery, ensuring accurate quantification.

Unlabeled Vardenafil Indistinguishable from analyte by mass; cannot function as internal standard.

Vardenafil-d4 (SIL-IS) Identical ionization behavior normalizes signal; inherently compensates for ion suppression.

Structural Analog (Non-deuterated) Differential matrix effects and extraction recovery may shift results; requires extensive re-validation.

• [1] A validated LC-MS/MS assay for the quantification of phosphodiesterase-5 inhibitors in human plasma. 2021. View Source

Vardenafil-d4: Analytical Performance Evidence

Isotopic Purity and Mass Resolution

Vardenafil-d4 is chemically distinct from unlabeled Vardenafil, possessing a molecular weight of 492.63 g/mol compared to 488.60 g/mol for the parent compound . This mass difference of approximately 4 Da, resulting from the substitution of four hydrogen atoms with deuterium, is the fundamental requirement for its function as an internal standard in LC-MS/MS. The isotopic enrichment is quantified at 98% atom D, indicating that 98% of the hydrogen atoms at the labeled positions are deuterium . This high enrichment ensures a clean mass spectrometric signal with minimal isotopic cross-talk from the unlabeled analyte.

Isotopic Purity

Specification review

98% atom D

Minimizes isotopic cross-talk; supports low-level quantification in complex matrices.

Per manufacturer's Certificate of Analysis.

Evidence Dimension	Isotopic Enrichment (Atom % Deuterium)
Target Compound Data	98% atom D
Comparator Or Baseline	Unlabeled Vardenafil (0% atom D at labeled positions)
Quantified Difference	98 percentage point increase in deuterium incorporation at specific sites.
Conditions	HPLC analysis per manufacturer's Certificate of Analysis.

Why This Matters

This high isotopic purity is essential for minimizing analytical interference and ensuring accurate, low-level quantification of Vardenafil in complex biological matrices.

Regulatory Documentation for ANDA/DMF

Vardenafil-d4 is supplied with detailed characterization data that is compliant with regulatory guidelines for Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF) [1]. This is a critical differentiator from lower-grade or research-only isotope-labeled materials. While a generic statement of ≥98% purity is common, the provision of documentation suitable for regulatory review represents a quantifiable difference in the level of vendor support and product qualification.

Regulatory Documentation

Vendor-stated

ANDA/DMF-ready characterization package

Reduces regulatory burden for generic drug method validation.

Qualitative difference vs. basic CoA only.

Evidence Dimension	Regulatory Documentation Support
Target Compound Data	Supplied with characterization data compliant with ANDA/DMF guidelines.
Comparator Or Baseline	Standard research-grade deuterated compounds (often supplied with basic CoA only).
Quantified Difference	Difference is qualitative (presence vs. absence of a comprehensive regulatory support package).
Conditions	Vendor-stated product specifications and support.

Why This Matters

For users developing ANDA submissions for generic Vardenafil, this compound reduces the regulatory burden and potential delays associated with qualifying an internal standard.

• [1] SynZeal. Vardenafil D4 Product Page. CAS No.: 2012598-83-1. View Source

Matrix Effect Correction in LC-MS/MS

Stable isotope-labeled internal standards like Vardenafil-d4 are the gold standard for correcting matrix effects (ion suppression/enhancement) in LC-MS/MS, a phenomenon that can severely compromise accuracy and reproducibility . While direct quantitative data comparing Vardenafil-d4 to a non-labeled analog in the same assay is proprietary to method developers, the class-level principle is well-established: SIL-IS compounds co-elute with the analyte and experience identical matrix effects, thereby normalizing the response and improving precision . In contrast, using a non-analog internal standard can lead to variable recovery and inaccurate quantification, as demonstrated in methods for Vardenafil where extraction recovery can vary widely (e.g., 88.2%-104.6%) [1].

Matrix Effect Correction

Class-level inference

SIL-IS co-elution normalizes ion suppression

Ensures analytical accuracy; mitigates systematic recovery errors reported with analog IS.

Illustrative data from non-SIL-IS methods.

Evidence Dimension	Role in Bioanalytical Workflow
Target Compound Data	Used as a SIL-IS to correct for matrix effects and extraction variability.
Comparator Or Baseline	Non-deuterated internal standard (e.g., a structural analog)
Quantified Difference	Potential for systematic error (e.g., 11.8% difference in recovery) is mitigated by using a co-eluting SIL-IS.
Conditions	General principle of LC-MS/MS bioanalysis; illustrative data from a method using non-SIL-IS.

Why This Matters

Selecting Vardenafil-d4 is a direct, evidence-based decision to ensure the highest possible accuracy and precision for quantifying Vardenafil in support of pharmacokinetic studies or bioequivalence trials.

• [1] Reference Citation Analysis. LC-MS/MS method for Vardenafil with non-SIL-IS recovery data. View Source

Chemical Purity by HPLC

Vardenafil-d4 is specified with a chemical purity of ≥95% as determined by HPLC . This level of purity ensures that the compound is suitable for use as a reference standard in quantitative assays, where impurities could otherwise confound results. While this is a common specification for such materials, it is a quantifiable attribute that distinguishes it from non-certified or lower-purity materials.

Chemical Purity

Specification review

≥95% (HPLC)

Baseline quality assurance for quantitative analytical workflows.

Per Certificate of Analysis.

Evidence Dimension	Chemical Purity
Target Compound Data	≥95% (by HPLC)
Comparator Or Baseline	Unspecified or lower-purity Vardenafil materials.
Quantified Difference	Purity ≥95% vs. potentially lower purity.
Conditions	HPLC analysis per manufacturer's Certificate of Analysis.

Why This Matters

High chemical purity is a foundational requirement for reliable analytical results; this specification provides a baseline quality assurance for procurement.

Vardenafil-d4 Application Scenarios

Bioequivalence Studies for ANDA

Vardenafil-d4 is the preferred internal standard for developing and validating the LC-MS/MS methods required to demonstrate bioequivalence in Abbreviated New Drug Applications (ANDAs) for generic Vardenafil tablets. Its near-identical physicochemical properties ensure robust correction for matrix effects in human plasma, leading to precise and accurate quantification of Vardenafil pharmacokinetic parameters (e.g., Cmax, AUC) as mandated by regulatory agencies [1]. The availability of characterization data supporting DMF submissions further streamlines this process [2].

Clinical and Preclinical PK Studies

In any pharmacokinetic study of Vardenafil, whether in healthy volunteers or animal models, Vardenafil-d4 serves as the internal standard of choice. By co-eluting with the analyte and experiencing identical ionization conditions in the LC-MS/MS source, it directly compensates for sample-to-sample variability in extraction recovery and ion suppression. This is crucial for generating reliable drug concentration-time profiles, which form the basis for calculating PK parameters and understanding drug disposition .

Forensic Toxicology and Anti-Doping

For the detection and quantification of Vardenafil in complex biological specimens such as postmortem blood or urine for doping control, Vardenafil-d4 is an essential analytical tool. The high sensitivity and specificity required in forensic applications demand an internal standard that can overcome significant matrix effects from decomposed samples or unique biological matrices. Using a deuterated internal standard like Vardenafil-d4 is the standard approach to achieving the required level of analytical confidence and legal defensibility .

Quality Control Testing of Drug Substance and Product

In pharmaceutical manufacturing, Vardenafil-d4 can be utilized as a reference standard or internal standard for methods designed to test the purity, assay, and stability of Vardenafil drug substance and finished dosage forms. Its use in quality control (QC) laboratories supports compliance with Good Manufacturing Practices (GMP) by providing a highly accurate and reproducible means of quantification [2].

Application

Selection Property

Validation Focus

Bioequivalence method validation for ANDA

Co-eluting SIL-IS for matrix effect correction

Regulatory documentation support for DMF review

PK sample analysis in human plasma research matrices

Identical ionization behavior and extraction recovery

Exposure-model interpretation and inter-sample precision

Forensic sample analysis (postmortem blood, urine)

High specificity in decomposed or complex matrices

Method defensibility and matrix-effect review

Drug substance and product QC testing

Certified purity reference standard

QC method reproducibility and purity assignment accuracy

• [1] US FDA. Draft Guidance on Vardenafil Hydrochloride. Recommended Nov 2018. View Source
• [2] SynZeal. Vardenafil D4 Product Page. CAS No.: 2012598-83-1. View Source